Cas no 685125-22-8 (2-Hydroxy-4-(trifluoromethyl)nicotinic acid)

• Product Name: 2-Hydroxy-4-(trifluoromethyl)nicotinic acid
• CAS No: 685125-22-8
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• MDL: MFCD04111331
• CID: 4716037
• Update Time: 2025-06-11

2-Hydroxy-4-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-(trifluoromethyl)nicotinic acid
• Maybridge3_005034
• HMS1445E18
• FCH1366804
• IDI1_016421
• 2-oxo-4-(trifluoromethyl)-1H-pyridine-3-carboxylic acid
• 2-Hydroxy-4-(trifluoromethyl)nicotinic acid

• MDL： MFCD04111331
• Inchi： 1S/C7H4F3NO3/c8-7(9,10)3-1-2-11-5(12)4(3)6(13)14/h1-2H,(H,11,12)(H,13,14)
• InChI Key： BTKJQACWGYUCRA-UHFFFAOYSA-N
• SMILES： FC(C1C=CNC(C=1C(=O)O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 354
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Hydroxy-4-(trifluoromethyl)nicotinic acid

2-Hydroxy-4-(trifluoromethyl)nicotinic acid (CAS No. 685125-22-8): A Comprehensive Overview

2-Hydroxy-4-(trifluoromethyl)nicotinic acid (CAS No. 685125-22-8) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-(trifluoromethyl)-2-pyridinecarboxylic acid, is characterized by its unique molecular structure, which includes a hydroxyl group and a trifluoromethyl group attached to a pyridine ring. These functional groups contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications.

The hydroxyl group in 2-Hydroxy-4-(trifluoromethyl)nicotinic acid plays a crucial role in its reactivity and solubility. This group can participate in hydrogen bonding, which enhances the compound's ability to interact with other molecules. The trifluoromethyl group, on the other hand, imparts significant electronic effects and increases the compound's lipophilicity, which can influence its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 2-Hydroxy-4-(trifluoromethyl)nicotinic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-Hydroxy-4-(trifluoromethyl)nicotinic acid has been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral protein synthesis and assembly, thereby reducing viral load and preventing further infection.

The pharmacokinetic properties of 2-Hydroxy-4-(trifluoromethyl)nicotinic acid have also been studied extensively. Research indicates that it has good oral bioavailability and a favorable half-life, making it suitable for both oral and topical administration. These properties are particularly important for drug development, as they ensure that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In terms of safety, 2-Hydroxy-4-(trifluoromethyl)nicotinic acid has been evaluated in preclinical studies to assess its toxicity profile. Results from these studies suggest that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 2-Hydroxy-4-(trifluoromethyl)nicotinic acid has been optimized using various methods, including catalytic processes and microwave-assisted reactions. These advancements have improved the yield and purity of the compound, making it more accessible for research and development purposes. One notable synthetic route involves the reaction of 4-trifluoromethylpyridine with an appropriate hydroxylating agent under controlled conditions.

Beyond its therapeutic applications, 2-Hydroxy-4-(trifluoromethyl)nicotinic acid has also found use in analytical chemistry as a reference standard for high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its well-defined structure and stable properties make it an ideal choice for calibrating analytical instruments and ensuring accurate quantification of related compounds.

In conclusion, 2-Hydroxy-4-(trifluoromethyl)nicotinic acid (CAS No. 685125-22-8) is a multifaceted compound with a wide range of potential applications in medicine and analytical chemistry. Its unique chemical structure confers valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing our understanding of complex biological processes and developing innovative therapeutic solutions.